Cas no 2034292-54-9 (1-1-(2,5-difluorobenzenesulfonyl)piperidin-4-yl-3-(2-methoxyethyl)imidazolidine-2,4-dione)

• Product Name: 1-1-(2,5-difluorobenzenesulfonyl)piperidin-4-yl-3-(2-methoxyethyl)imidazolidine-2,4-dione
• CAS No: 2034292-54-9
• MF: C₁₇H₂₁F₂N₃O₅S
• MW: 417.427550077438
• CID: 6232817
• PubChem ID: 92130697
• Update Time: 2025-07-28

1-1-(2,5-difluorobenzenesulfonyl)piperidin-4-yl-3-(2-methoxyethyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,5-difluorobenzenesulfonyl)piperidin-4-yl-3-(2-methoxyethyl)imidazolidine-2,4-dione
• F6529-6948
• AKOS026695813
• 2034292-54-9
• 1-(1-((2,5-difluorophenyl)sulfonyl)piperidin-4-yl)-3-(2-methoxyethyl)imidazolidine-2,4-dione
• 1-[1-(2,5-difluorophenyl)sulfonylpiperidin-4-yl]-3-(2-methoxyethyl)imidazolidine-2,4-dione
• 1-[1-(2,5-difluorobenzenesulfonyl)piperidin-4-yl]-3-(2-methoxyethyl)imidazolidine-2,4-dione

• Inchi： 1S/C17H21F2N3O5S/c1-27-9-8-21-16(23)11-22(17(21)24)13-4-6-20(7-5-13)28(25,26)15-10-12(18)2-3-14(15)19/h2-3,10,13H,4-9,11H2,1H3
• InChI Key： HKPUASFLIDKDQD-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1F)F)(N1CCC(CC1)N1C(N(CCOC)C(C1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 417.11699828g/mol
• Monoisotopic Mass: 417.11699828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.6Ų

Additional information on 1-1-(2,5-difluorobenzenesulfonyl)piperidin-4-yl-3-(2-methoxyethyl)imidazolidine-2,4-dione

Comprehensive Analysis of 1-1-(2,5-difluorobenzenesulfonyl)piperidin-4-yl-3-(2-methoxyethyl)imidazolidine-2,4-dione (CAS No. 2034292-54-9)

The compound 1-1-(2,5-difluorobenzenesulfonyl)piperidin-4-yl-3-(2-methoxyethyl)imidazolidine-2,4-dione (CAS No. 2034292-54-9) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. This molecule features a unique combination of a piperidine ring, a difluorobenzenesulfonyl group, and an imidazolidine-2,4-dione core, making it a subject of interest for drug discovery programs targeting various therapeutic areas. Its structural complexity and functional groups suggest potential applications in modulating biological pathways, particularly those involving enzyme inhibition or receptor binding.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. Researchers are increasingly exploring compounds like 1-1-(2,5-difluorobenzenesulfonyl)piperidin-4-yl-3-(2-methoxyethyl)imidazolidine-2,4-dione for their ability to interact with specific biological targets. The presence of the 2,5-difluorobenzenesulfonyl moiety is particularly noteworthy, as fluorinated aromatic compounds are known for their enhanced metabolic stability and bioavailability, key attributes in drug design.

The imidazolidine-2,4-dione scaffold, commonly referred to as hydantoin, is a well-established pharmacophore in medicinal chemistry. It has been utilized in the development of anticonvulsants, antiarrhythmics, and other CNS-active drugs. The incorporation of a 2-methoxyethyl side chain in this molecule may further influence its pharmacokinetic properties, such as solubility and membrane permeability, which are critical for oral drug delivery. These features align with current trends in drug development, where improving ADME (Absorption, Distribution, Metabolism, and Excretion) profiles is a top priority.

From a synthetic chemistry perspective, the preparation of 1-1-(2,5-difluorobenzenesulfonyl)piperidin-4-yl-3-(2-methoxyethyl)imidazolidine-2,4-dione involves multi-step organic transformations, including sulfonylation, nucleophilic substitution, and cyclization reactions. The choice of reagents and reaction conditions is crucial to achieving high yields and purity, which are essential for subsequent biological evaluation. Researchers often employ modern techniques like high-throughput screening and computational modeling to optimize the synthesis and predict the compound's interactions with biological targets.

The potential applications of this compound extend beyond traditional small-molecule drugs. With the growing interest in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies, molecules like 1-1-(2,5-difluorobenzenesulfonyl)piperidin-4-yl-3-(2-methoxyethyl)imidazolidine-2,4-dione could serve as valuable warheads or linkers. Their ability to engage specific protein targets while maintaining favorable physicochemical properties makes them attractive candidates for next-generation therapeutics.

In the context of green chemistry and sustainable drug development, the environmental impact of synthesizing such complex molecules is also a consideration. Researchers are exploring greener solvents, catalytic methods, and energy-efficient processes to minimize waste and reduce the carbon footprint of pharmaceutical production. The structural features of this compound, including its fluorine atoms and sulfonyl group, may necessitate specialized handling and disposal protocols to ensure environmental safety.

As the pharmaceutical industry continues to embrace artificial intelligence and machine learning, compounds like 1-1-(2,5-difluorobenzenesulfonyl)piperidin-4-yl-3-(2-methoxyethyl)imidazolidine-2,4-dione are likely to benefit from predictive analytics. AI-driven platforms can accelerate the identification of optimal structural modifications, predict off-target effects, and streamline the drug development pipeline. This aligns with the broader industry shift toward data-driven drug discovery, where computational tools complement traditional experimental approaches.

In conclusion, 1-1-(2,5-difluorobenzenesulfonyl)piperidin-4-yl-3-(2-methoxyethyl)imidazolidine-2,4-dione (CAS No. 2034292-54-9) represents a promising scaffold for medicinal chemistry applications. Its unique structural features, combined with the growing toolkit of modern drug discovery technologies, position it as a valuable candidate for further investigation. Whether as a standalone therapeutic or a component of more complex drug modalities, this compound exemplifies the innovation driving the future of pharmaceutical science.